N-(1-(benzofuran-2-yl)propan-2-yl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C15H17N3O3/c1-10(17-15(20)18-7-6-16-14(18)19)8-12-9-11-4-2-3-5-13(11)21-12/h2-5,9-10H,6-8H2,1H3,(H,16,19)(H,17,20)
• InChI Key: FLZGZORZLDMVQY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)N3CCNC3=O
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

“N-(1-(benzofuran-2-yl)propan-2-yl)-2-oxoimidazolidine-1-carboxamide” is a chemical compound that contains a benzofuran moiety, a propan-2-yl group, and a 2-oxoimidazolidine-1-carboxamide moiety. Benzofuran is a heterocyclic compound, also known as coumarone, consisting of fused benzene and furan rings. Imidazolidine is a five-membered ring compound containing two nitrogen atoms, and carboxamide is a functional group consisting of a carbonyl group attached to an amine group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzofuran and imidazolidine moieties, followed by various functional group interconversions and coupling reactions. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The benzofuran moiety would contribute to the compound’s aromaticity, while the imidazolidine ring would introduce a degree of polarity. The propan-2-yl group would be a nonpolar, hydrophobic moiety.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the various functional groups. The benzofuran moiety, being aromatic, might undergo electrophilic aromatic substitution reactions. The imidazolidine ring, containing two nitrogen atoms, might participate in a variety of reactions involving the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar and nonpolar moieties would likely make it soluble in a variety of solvents. The exact melting point, boiling point, and other physical properties would depend on the precise structure and any impurities present.

Scientific Research Applications

Anticancer Properties

Benzofuran derivatives have drawn attention due to their potential as anticancer agents. Specifically, N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide exhibits promising cytotoxic effects against cancer cells. . Further investigations into its mechanism of action and potential clinical applications are warranted.

Antibacterial Activity

Hydrazones, a class of compounds that includes our target molecule, possess diverse biological and pharmacological characteristics. Among these, antibacterial properties stand out. N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide may exhibit antibacterial effects against both standard and clinical strains. .

Sensor Material Development

Hydrazones find applications in sensor materials. Researchers have utilized them for detecting fluoride ions, cyanide ions, heavy metals, and toxic gases. .

Drug Interactions and Therapeutic Strategies

Given its intricate structure, N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide offers intriguing possibilities for studying drug interactions. .

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Compounds containing benzofuran and imidazolidine moieties have been studied for their potential biological activities, but the specific activities would depend on the exact structure and the nature of any substituents.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future research directions for this compound could be quite diverse, given the range of potential biological activities associated with benzofuran and imidazolidine compounds. It could be of interest in medicinal chemistry for the development of new pharmaceuticals, or in materials science for the development of new organic materials.